![molecular formula C10H7BrClNO B2645316 2-Bromo-1-(6-chloro-1H-indol-3-yl)ethanone CAS No. 1094678-99-5](/img/structure/B2645316.png)
2-Bromo-1-(6-chloro-1H-indol-3-yl)ethanone
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Description
Scientific Research Applications
Antimicrobial and Antifungal Activities
Research has shown that derivatives of 1H-indole, which includes structures related to 2-Bromo-1-(6-chloro-1H-indol-3-yl)ethanone, possess significant antimicrobial and antifungal properties. For example, compounds synthesized using indole and various acetophenones demonstrated substantial activity against both gram-positive and gram-negative bacteria, as well as antifungal effectiveness against species like Aspergillus niger and Candida albicans (Letters in Applied NanoBioScience, 2020).
Anti-inflammatory Properties
In a study focusing on new chalcone derivatives, a compound synthesized from indole and chloroacetylchloride, which is structurally related to this compound, was found to have anti-inflammatory properties. This was evidenced by evaluations on Wistar albino rats using the carrageenan-induced Rat Hind Paw Edema model (Current Drug Discovery Technologies, 2022).
Marine Sponge Alkaloids
A study on marine sponges identified bisindole alkaloids, closely related to this compound, which could be significant in the exploration of new marine natural products with potential pharmaceutical applications (Journal of Natural Products, 2002).
Synthesis of Novel Compounds
Various studies have focused on the synthesis of novel compounds utilizing derivatives similar to this compound. These compounds have shown promise in the development of new pharmaceuticals with unique properties, such as enhanced antibacterial activity (IJNC, 2021).
Computational Chemistry Studies
In computational chemistry, derivatives of 2-Bromo-1-arylethanone, a structurally related compound, have been studied for their interactions with other molecules, providing insights into potential applications in drug design and molecular engineering (Sakarya University Journal of Science, 2019).
Synthesis of Indole Derivatives
The synthesis of various indole derivatives using compounds structurally related to this compound has been extensively studied. These derivatives have been explored for their potential in creating new pharmaceutical compounds with diverse biological activities (Journal of Xinjiang Normal University, 2015).
properties
IUPAC Name |
2-bromo-1-(6-chloro-1H-indol-3-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrClNO/c11-4-10(14)8-5-13-9-3-6(12)1-2-7(8)9/h1-3,5,13H,4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNKQHLMLBBXPIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC=C2C(=O)CBr |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.52 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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